N-(2-propynyl)-2-naphthalenecarboxamide

• Molecular Formula: C14H11NO
• Molecular Weight: 209.24 g/mol
• IUPAC Name: N-prop-2-ynylnaphthalene-2-carboxamide
• InChI: InChI=1S/C14H11NO/c1-2-9-15-14(16)13-8-7-11-5-3-4-6-12(11)10-13/h1,3-8,10H,9H2,(H,15,16)
• InChI Key: WXOZOQGHVAHSCJ-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC(=O)C1=CC2=CC=CC=C2C=C1

Description

N-(2-propynyl)-2-naphthalenecarboxamide is a useful research compound. Its molecular formula is C14H11NO and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Propargylamine (0.80 mL) and triethylamine (1.67 mL) were added simultaneously to a solution of 2-naphthoyl chloride (2.22 g) in dichloromethane (25 mL) cooled in an ice bath. The mixture was held at 0° C. for 1 hour and allowed to warm to room temperature over 3 hours. The solution was diluted with ethyl acetate, washed in turn with water, 1N hydrochloric acid, 1N sodium hydroxide, and saturated brine. Evaporation of the dried (K2CO3) organic layer gave a residue which was crystallized from dichloromethanehexane to give 2.06 g of N-(2-propynyl)-2-naphthalenecarboxamide, mp 163°-165° C.